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Compound of Interest

Compound Name: Avobenzone-13C-d3

Cat. No.: B10821986 Get Quote

Technical Guide: Solubility of Avobenzone-13C-
d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Avobenzone-13C-
d3 in various common laboratory solvents. Due to the limited availability of specific quantitative

solubility data for the isotopically labeled Avobenzone-13C-d3, this document primarily relies

on the well-documented solubility of its parent compound, Avobenzone. The minor structural

modification from isotopic labeling is not expected to significantly alter the compound's

solubility characteristics. This guide presents available data, outlines a general experimental

protocol for solubility determination, and provides a visual representation of the experimental

workflow.

Core Data: Solubility of Avobenzone
The solubility of Avobenzone has been qualitatively and quantitatively assessed in a range of

solvents. Avobenzone is a crystalline powder that is practically insoluble in water but shows

good solubility in several organic solvents.[1][2] The data presented below has been compiled

from various sources and summarized for easy comparison.
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Solvent
Solubility
(approximate)

Classification Notes

Dimethyl Sulfoxide

(DMSO)

~30 mg/mL[3], 62

mg/mL[4]
Very Soluble

Fresh, anhydrous

DMSO is

recommended as

moisture absorption

can reduce solubility.

[4]

Dimethylformamide

(DMF)
~30 mg/mL Very Soluble

Ethanol ~5 mg/mL Soluble

Isopropanol 2% w/w (~20 mg/mL) Soluble

Acetonitrile Soluble Soluble

Qualitative data

indicates solubility, but

specific quantitative

values were not

found.

Water Insoluble Insoluble

Avobenzone is

practically insoluble in

aqueous solutions.

Glycerin 0.1% w/w (~1 mg/mL) Slightly Soluble

Decyl Oleate Soluble Soluble

Capric/Caprylic

Triglyceride
Soluble Soluble

Castor Oil Soluble Soluble

Experimental Protocol: Determination of Solubility
The following is a generalized experimental protocol for determining the solubility of a

compound like Avobenzone-13C-d3. This method, often referred to as the shake-flask

method, is a standard approach for establishing equilibrium solubility.
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1. Materials and Equipment:

Avobenzone-13C-d3 (solid)

Selected solvents (e.g., DMSO, Ethanol, Water)

Analytical balance

Vials with screw caps

Vortex mixer or shaker bath

Centrifuge

Micropipettes

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Syringe filters (0.22 µm)

2. Procedure:

Preparation of Saturated Solutions:

Add an excess amount of Avobenzone-13C-d3 to a series of vials. The excess solid

should be visually apparent.

Add a known volume of the desired solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Agitate the vials at a constant temperature (e.g., 25 °C) using a shaker bath or vortex

mixer for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation:

Allow the vials to stand undisturbed for a period to allow the excess solid to settle.
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Alternatively, centrifuge the vials at a high speed to pellet the undissolved solid.

Sample Collection and Preparation:

Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed.

Filter the collected supernatant through a 0.22 µm syringe filter to remove any remaining

microscopic particles.

Dilute the filtered solution with an appropriate solvent to a concentration within the linear

range of the analytical instrument.

Quantification:

Analyze the diluted samples using a calibrated HPLC or UV-Vis spectrophotometer to

determine the concentration of dissolved Avobenzone-13C-d3.

A standard curve of known concentrations of Avobenzone-13C-d3 should be prepared to

accurately quantify the solubility.

3. Data Analysis:

Calculate the concentration of Avobenzone-13C-d3 in the original undiluted supernatant

based on the dilution factor.

The resulting concentration represents the solubility of the compound in the specific solvent

at the experimental temperature.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of Avobenzone-13C-d3.
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Caption: Experimental workflow for determining the solubility of Avobenzone-13C-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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